Cas no 1261230-59-4 (1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester)

1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester is a synthetic organic compound featuring a piperidine core substituted with a 2-chlorobenzyl group at the nitrogen position and esterified with another 2-chlorobenzyl moiety at the carboxylic acid functionality. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of chloro-substituted aromatic rings may enhance lipophilicity and influence binding interactions in target systems. The compound's defined stereochemistry and purity make it suitable for structure-activity relationship studies. Its stability under standard laboratory conditions ensures reliable handling in synthetic applications.
1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester structure
1261230-59-4 structure
Product Name:1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester
CAS No:1261230-59-4
MF:C20H21Cl2NO2
MW:378.292243719101
CID:2160927
Update Time:2025-06-15

1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester
    • 2-Chlorobenzyl 1-(2-chlorobenzyl)piperidine-4-carboxylate
    • SBB075676
    • 1-(2-chlorobenzyl)piperidine-4-carboxylic acid 2-chlorobenzyl ester
    • (2-chlorophenyl)methyl 1-[(2-chlorophenyl)methyl]piperidine-4-carboxylate
    • Inchi: 1S/C20H21Cl2NO2/c21-18-7-3-1-5-16(18)13-23-11-9-15(10-12-23)20(24)25-14-17-6-2-4-8-19(17)22/h1-8,15H,9-14H2
    • InChI Key: JZCQTAYRPMVYIQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CN1CCC(C(=O)OCC2C=CC=CC=2Cl)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 426
  • Topological Polar Surface Area: 29.5

1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester Security Information

1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester Pricemore >>

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Additional information on 1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester

Comprehensive Overview of 1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester (CAS No. 1261230-59-4)

1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester (CAS No. 1261230-59-4) is a specialized organic compound with a unique structural framework combining a piperidine core and benzyl ester functionalities. This compound has garnered attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and material science applications. Its molecular formula, C20H21Cl2NO2, reflects a balanced lipophilicity and molecular weight, making it a candidate for further derivatization.

The compound’s name highlights key structural features: the 2-chloro-benzyl groups attached to both the piperidine nitrogen and the carboxylic acid moiety. This design is often explored in medicinal chemistry for modulating bioavailability and target engagement. Researchers frequently search for terms like "piperidine derivatives in drug design" or "benzyl ester applications," underscoring the relevance of this compound in contemporary studies. Its CAS No. 1261230-59-4 serves as a critical identifier for procurement and regulatory compliance.

In the context of trending topics, 1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester aligns with interests in small-molecule therapeutics and catalysis. AI-driven platforms often query "synthetic routes for piperidine esters" or "chloro-benzyl derivatives solubility," reflecting practical concerns in lab workflows. The compound’s stability under ambient conditions and compatibility with common organic solvents enhance its utility in multi-step syntheses.

From a synthetic perspective, this ester exemplifies the versatility of piperidine-4-carboxylic acid scaffolds, which are pivotal in constructing bioactive molecules. Its chloro-substituted benzyl groups may influence electronic properties, a topic frequently searched as "halogen effects in drug-like compounds." Such nuances are critical for researchers optimizing pharmacokinetic profiles or designing enzyme inhibitors.

Environmental and safety considerations are also pertinent. While not classified as hazardous, proper handling protocols for chlorinated compounds are emphasized in queries like "benign solvents for esterification." The compound’s low volatility and solid-state stability at room temperature align with green chemistry principles, a growing focus in industrial and academic settings.

In summary, 1-(2-Chloro-benzyl)-piperidine-4-carboxylic acid 2-chloro-benzyl ester (CAS No. 1261230-59-4) represents a strategically valuable intermediate with applications spanning medicinal chemistry, materials science, and methodology development. Its structural motifs resonate with current research trends, answering frequent queries about "piperidine ester synthesis" and "benzyl-protecting group strategies." As innovation in organic synthesis accelerates, this compound’s role in enabling novel discoveries remains significant.

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